Cas no 2172114-49-5 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid
• CAS No: 2172114-49-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6280311
• PubChem ID: 165811401
• Update Time: 2025-06-26

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid
• 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanoyl]pyrrolidin-3-yl}acetic acid
• EN300-1520400
• 2172114-49-5

• Inchi： 1S/C27H32N2O5/c1-18(14-25(30)29-13-11-19(16-29)15-26(31)32)10-12-28-27(33)34-17-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-9,18-19,24H,10-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： WBPGQCIYCWNGJY-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid

2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic Acid: A Comprehensive Overview

The compound with CAS No. 2172114-49-5, known as 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid, is a complex organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

The molecular structure of this compound is characterized by a pyrrolidine ring substituted with a carboxylic acid group at position 3, which is further connected to a fluorenylmethoxycarbonyl (Fmoc) group via an amino linkage. The presence of the Fmoc group, a well-known protecting group in peptide synthesis, suggests that this compound may play a role in peptide-based drug development or as an intermediate in organic synthesis.

Recent studies have highlighted the importance of such compounds in the development of targeted therapies for various diseases, including cancer and neurodegenerative disorders. The Fmoc group has been shown to enhance the stability and bioavailability of peptide-based drugs, making this compound a valuable candidate for further exploration in drug discovery pipelines.

In terms of synthesis, this compound can be prepared through a multi-step process involving peptide coupling reactions and selective protection/deprotection strategies. The use of the Fmoc group allows for precise control over the reactivity of amino groups during synthesis, ensuring high yields and purity of the final product.

From a biological standpoint, this compound exhibits interesting properties that make it a potential candidate for anticancer drug development. Research indicates that it may inhibit key enzymes or pathways involved in cancer cell proliferation and metastasis. Furthermore, its structural flexibility and functional groups provide opportunities for further modification to optimize its pharmacokinetic properties.

The pyrrolidine ring in this compound contributes to its stability and ability to form hydrogen bonds, which are critical for interactions with biological targets. Additionally, the presence of the methyl group at position 3 of the pentanoyl chain introduces steric effects that may influence the compound's binding affinity to specific receptors or enzymes.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets at an atomic level. These studies have provided valuable insights into its potential mechanisms of action and have guided further experimental investigations.

In conclusion, 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanoylpyrrolidin-3-yl}acetic acid represents a promising molecule with diverse applications in medicinal chemistry. Its unique structure, combined with recent research findings, underscores its potential as a lead compound for developing innovative therapeutic agents.